1-[4-(2-Methoxyphenyl)piperazin-1-yl]-3,3-diphenylpropan-1-one

• Molecular Formula: C26H28N2O2
• Molecular Weight: 400.5 g/mol
• IUPAC Name: 1-[4-(2-methoxyphenyl)piperazin-1-yl]-3,3-diphenylpropan-1-one
• InChI: InChI=1S/C26H28N2O2/c1-30-25-15-9-8-14-24(25)27-16-18-28(19-17-27)26(29)20-23(21-10-4-2-5-11-21)22-12-6-3-7-13-22/h2-15,23H,16-20H2,1H3
• InChI Key: IIYKMGLSDJGBHY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2CCN(CC2)C(=O)CC(C3=CC=CC=C3)C4=CC=CC=C4

Description

1-[4-(2-Methoxyphenyl)piperazin-1-yl]-3,3-diphenylpropan-1-one is a useful research compound. Its molecular formula is C26H28N2O2 and its molecular weight is 400.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1.13 g of 3,3-diphenylpropionic acid and 1.06 g of 1-(2-methoxyphenyl)piperazine in 25 mL of N,N-dimethylformamide at a temperature within the range of 0-5° C., were added, in succession, 0.9 mL of 93% diethyl cyanophosphonate and 0.77 mL of triethylamine under stirring. The resultant solution was then stirred at room temperature for 5 h, poured into 250 mL of water and extracted with ethyl acetate. The organic phase was then washed with water, dried on anhydrous sodium sulphate, and evaporated to dryness under vacuum. The obtained oily residue was then puirified by flash-chromatography (chloroform-ethyl acetate 9:1). This procedure afforded the title compound (100%).